4-(Isoxazolidin-2-yl)cyclohexanone
Cat. No. B8620804
M. Wt: 169.22 g/mol
InChI Key: YRWSTDUEQNZWFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08518969B2
Procedure details
2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine (350 mg, 1.64 mmol) from above step A, was dissolved in acetonitrile, treated with 6N HCl, and stirred at room temperature for 18 h. reaction mixture was concentrated in vacuo, treated with saturated NaHCO3 to pH 6. The solvents were removed under vacuum and the residue treated with saturated NaCl (2 mL) and extracted with 4:1 EtOAc/iPrOH (×4). The organic fractions were combined, filtered and evaporated to give the title compound.
Name
2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine
Quantity
350 mg
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
O1[C:5]2([CH2:10][CH2:9][CH:8]([N:11]3[CH2:15][CH2:14][CH2:13][O:12]3)[CH2:7][CH2:6]2)[O:4]CC1.Cl>C(#N)C>[O:12]1[CH2:13][CH2:14][CH2:15][N:11]1[CH:8]1[CH2:9][CH2:10][C:5](=[O:4])[CH2:6][CH2:7]1
|
Inputs
Step One
|
Name
|
2-(1,4-dioxaspiro[4.5]decan-8-yl)isoxazolidine
|
|
Quantity
|
350 mg
|
|
Type
|
reactant
|
|
Smiles
|
O1CCOC12CCC(CC2)N2OCCC2
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at room temperature for 18 h.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reaction mixture
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
was concentrated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated with saturated NaHCO3 to pH 6
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvents were removed under vacuum
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the residue treated with saturated NaCl (2 mL)
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with 4:1 EtOAc/iPrOH (×4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
